Cas no 120444-24-8 (3-Deoxy-3-fluoro-D-myo-inositol)

• Product Name: 3-Deoxy-3-fluoro-D-myo-inositol
• CAS No: 120444-24-8
• MF: C₆H₁₁FO₅
• MW: 182.146946191788
• CID: 168779
• PubChem ID: 3036525
• Update Time: 2025-04-19

3-Deoxy-3-fluoro-D-myo-inositol Chemical and Physical Properties

Names and Identifiers

• D-myo-Inositol,3-deoxy-3-fluoro-
• (1S,2S,4R,5S)-6-fluorocyclohexane-1,2,3,4,5-pentol
• 3-Deoxy-3-fluoro-D-myo-inositol
• 3-F-INS
• (1S,2R,4S,5S)-6-fluorocyclohexane-1,2,3,4,5-pentol
• 3-deoxy-3-fluoroinositol
• 3-Deoxy-3-fluoro-myo-inositol
• CHEMBL2304134
• D-myo-Inositol, 3-deoxy-3-fluoro-
• AKOS006275471
• (1S,2R,3R,4S,5S,6R)-6-fluorocyclohexane-1,2,3,4,5-pentaol
• 120444-24-8

• Inchi： 1S/C6H11FO5/c7-1-2(8)4(10)6(12)5(11)3(1)9/h1-6,8-12H/t1?,2-,3-,4-,5+,6?/m1/s1
• InChI Key： PDTJJYSBSOKEOY-WWHKVMGRSA-N
• SMILES： FC1[C@H]([C@@H](C([C@@H]([C@@H]1O)O)O)O)O

Computed Properties

• Exact Mass: 182.059
• Monoisotopic Mass: 182.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101A^2
• XLogP3: -2.7

Experimental Properties

• Density: 1.71
• Boiling Point: 304.7°Cat760mmHg
• Flash Point: 138.1°C
• Refractive Index: 1.581

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols